Cas no 4239-20-7 (1,2-Propanediol,3-(hexadecyloxy)-, 1,2-dimethanesulfonate)

• Product Name: 1,2-Propanediol,3-(hexadecyloxy)-, 1,2-dimethanesulfonate
• CAS No: 4239-20-7
• MF: C₂₁H₄₄O₇S₂
• MW: 472.699865341187
• CID: 332507
• PubChem ID: 244798
• Update Time: 2025-04-19

1,2-Propanediol,3-(hexadecyloxy)-, 1,2-dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(hexadecyloxy)-, 1,2-dimethanesulfonate
• (3-hexadecoxy-2-methylsulfonyloxypropyl) methanesulfonate
• 3-(hexadecyloxy)propane-1,2-diyl dimethanesulfonate
• AC1L6EHV
• AC1Q6Y5M
• AG-K-22717
• AR-1E7746
• CTK4I6172
• NSC55962
• NSC-55962
• DTXSID70288474
• 4239-20-7

• Inchi： 1S/C21H44O7S2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26-19-21(28-30(3,24)25)20-27-29(2,22)23/h21H,4-20H2,1-3H3
• InChI Key： UHSKKATYJIRNMY-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC(COS(C)(=O)=O)COCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 472.25302
• Monoisotopic Mass: 472.253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 22
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.082
• Boiling Point: 607.7°C at 760 mmHg
• Flash Point: 321.3°C
• Refractive Index: 1.471
• PSA: 95.97
• LogP: 6.96690